Cas no 101980-37-4 (2-Methyl-3-furoic Acid-d3)

• Product Name: 2-Methyl-3-furoic Acid-d3
• CAS No: 101980-37-4
• MF: C₆H₆O₃
• MW: 129.13
• CID: 5069969
• Update Time: 2025-06-25

2-Methyl-3-furoic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-furoic Acid-d3

• Inchi： 1S/C6H6O3/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3,(H,7,8)/i1D3
• InChI Key： CFGQZVOVFIZRMN-FIBGUPNXSA-N
• SMILES： C(=O)(O)C1C=COC=1C([2H])([2H])[2H]

Additional information on 2-Methyl-3-furoic Acid-d3

Introduction to 2-Methyl-3-furoic Acid-d3 (CAS No. 101980-37-4)

2-Methyl-3-furoic Acid-d3 (CAS No. 101980-37-4) is a deuterated derivative of 2-methyl-3-furoic acid, a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This deuterated form is particularly valuable for its enhanced stability and potential applications in drug metabolism studies and radiolabeling techniques.

The chemical structure of 2-Methyl-3-furoic Acid-d3 consists of a furan ring with a methyl group at the 2-position and a carboxylic acid group at the 3-position, with all hydrogen atoms at the methyl group replaced by deuterium atoms. This substitution confers unique properties to the molecule, making it an essential tool in various scientific investigations.

In recent years, the use of deuterated compounds has become increasingly prevalent in pharmaceutical research due to their ability to provide insights into metabolic pathways and drug degradation mechanisms. Deuterium, being a stable isotope of hydrogen, can significantly alter the kinetic properties of molecules without changing their chemical structure. This property makes 2-Methyl-3-furoic Acid-d3 an ideal candidate for studying the metabolic stability and pharmacokinetics of drugs containing similar functional groups.

The synthesis of 2-Methyl-3-furoic Acid-d3 typically involves multi-step processes that ensure high purity and isotopic enrichment. Recent advancements in synthetic methodologies have made it possible to produce this compound with high efficiency and yield, facilitating its widespread use in research laboratories and pharmaceutical companies.

One of the key applications of 2-Methyl-3-furoic Acid-d3 is in the development of radiolabeled tracers for positron emission tomography (PET) imaging. PET is a non-invasive imaging technique that allows for the visualization and quantification of biological processes in living organisms. By incorporating deuterium into the structure, researchers can create tracers that are more stable and have longer half-lives, enhancing their utility in diagnostic imaging.

In addition to its use in radiolabeling, 2-Methyl-3-furoic Acid-d3 has also been explored for its potential as a precursor in the synthesis of novel therapeutic agents. The furan ring system is known for its biological activity, and modifications to this scaffold can lead to compounds with diverse pharmacological properties. Deuteration can further enhance these properties by improving metabolic stability and reducing toxicity.

The stability and reactivity of 2-Methyl-3-furoic Acid-d3 have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular behavior of this compound under different conditions, contributing to a deeper understanding of its potential applications.

In clinical settings, 2-Methyl-3-furoic Acid-d3 has shown promise as a tool for evaluating drug metabolism and pharmacokinetics in humans. By comparing the behavior of deuterated and non-deuterated forms of drugs, researchers can gain critical information about metabolic pathways and drug interactions. This information is crucial for optimizing drug formulations and dosing regimens, ultimately leading to more effective therapeutic outcomes.

The environmental impact of deuterated compounds like 2-Methyl-3-furoic Acid-d3 is another area of active research. While deuterium is not radioactive, its presence in environmental samples can be used as a tracer to study water cycles and pollutant transport. This application highlights the versatility of deuterated compounds beyond their primary use in pharmaceutical research.

In conclusion, 2-Methyl-3-furoic Acid-d3 (CAS No. 101980-37-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique properties make it an essential tool for understanding metabolic pathways, developing novel therapeutic agents, and optimizing drug formulations. As research in this field continues to advance, the importance of deuterated compounds like 2-Methyl-3-furoic Acid-d3 is likely to grow, driving further innovations in healthcare and beyond.